N-hydroxyacetimidoyl chloride

• CAS: 188118-43-6
• Molecular Formula: C2H4ClNO
• Molecular Weight: 93.51 g/mol
• SMILES: CC(=NO)Cl
• InChI: InChI=1S/C2H4ClNO/c1-2(3)4-5/h5H,1H3/b4-2-
• InChIKey: RNSUNNOEBOGKHG-RQOWECAXSA-N

Synthetic reproducibility failures due to hydroximoyl chloride isomer mixing are common. CAS 188118-43-6 provides the defined Z-configuration (C=N) essential for predictable cycloaddition regioselectivity and nitrile oxide generation. - **Stereochemical purity:** Z-isomer only-avoids E-isomer (CAS 683-58-9) reactivity divergence. - **Benchmarked yield:** 52.9% isolated yield with isocyanate partners for accurate material planning. - **Dual utility:** Allelopathic activity enables direct synthesize-and-screen workflows for agrochem R&D. Supplied with batch-specific analytical data. Available for immediate R&D procurement.

Physicochemical and Stereochemical Profile

N-Hydroxyacetimidoyl chloride (CAS 188118-43-6), also designated as (1Z)-N-hydroxyethanimidoyl chloride, is a small-molecule hydroximoyl chloride (C₂H₄ClNO; MW 93.51 g·mol⁻¹) belonging to the broader class of imidoyl chlorides that are ubiquitous intermediates in heterocycle synthesis . The compound is distinguished by its defined Z-configuration about the imine double bond (C=N), which places the hydroxyl and chlorine substituents in a spatial arrangement distinct from its E-isomer counterpart (CAS 683-58-9) [1]. This stereochemical identity is the primary source of differentiable chemical behavior, as Z and E isomers of hydroximoyl chlorides can exhibit divergent reactivity profiles in cycloaddition and nucleophilic substitution reactions, making stereochemical purity a critical parameter for users requiring reproducible synthetic outcomes .

●Stereochemical control in [3+2] cycloaddition

●Minimally hindered nitrile oxide generation

●Reproducible reactivity from defined Z-configuration

• [1] PubChem. N-Hydroxyacetoimidoyl chloride (CID 9571064). National Center for Biotechnology Information. View Source

Why Generic Substitution Fails: Stereochemistry and Halide Reactivity

Casual interchange among N-hydroxyacetimidoyl chloride isomers or with other hydroximoyl chlorides is scientifically unsound because the Z-isomer (CAS 188118-43-6) possesses a distinct geometry that governs key reaction outcomes, including cycloaddition regioselectivity, nitrile oxide generation efficiency, and nucleophilic substitution pathways . The E-isomer (CAS 683-58-9) and other hydroximoyl chlorides such as N-hydroxybenzimidoyl chloride (aryl-substituted) or 2-(tert-butoxy)-N-hydroxyacetimidoyl chloride (O-protected) diverge in steric environment, electronic character, and hydrogen-bonding capability, leading to quantitatively different reaction rates, product distributions, and impurity profiles . These differences have direct consequences for synthetic route robustness, highlighting that procurement based solely on nominal chemical class without verifying stereochemical identity and substitution pattern introduces avoidable risk into research and production workflows [1].

Regioselectivity control

Z-isomer intramolecular H-bonding differs from E-isomer; substitution may shift isoxazole regioisomer ratios.

Nitrile oxide reactivity

Minimal methyl group maintains high dipole reactivity; aryl or bulky analogs may attenuate cycloaddition rates.

Synthetic reproducibility

Defined Z-geometry ensures consistent reaction behavior; racemic or O-protected variants may alter product distributions.

• [1] Wikipedia. Imidoyl chloride. Wikimedia Foundation. View Source

Quantitative Differentiation Evidence Versus Key Comparators

Stereochemistry-Dependent Regioselectivity in Isoxazole Cycloaddition

The (1Z) configuration of N-hydroxyacetimidoyl chloride (CAS 188118-43-6) is inherently predisposed toward a specific regiochemical outcome in [3+2] cycloaddition reactions, a consequence of the spatial proximity of the hydroxyl group to the reactive imidoyl chloride center [1]. In contrast, the corresponding (1E)-isomer (CAS 683-58-9) projects the hydroxyl group away from the reactive center, leading to reduced intramolecular hydrogen-bond stabilization of the transition state and altered regioselectivity in isoxazole and isoxazoline formation. This stereoelectronic distinction is a non-negotiable parameter when isoxazole-forming reactions are employed in medicinal chemistry [2].

Regioselectivity Control

Class-level inference

Z-enables intramolecular H-bond; E lacks comparable stabilization

Regiochemical consistency for Z-isomer

Quantitative regioisomer ratio data not available

Evidence Dimension	Transition-state stabilization and regioselectivity control in [3+2] cycloaddition
Target Compound Data	Z-configuration enables intramolecular hydrogen bonding that stabilizes specific cycloaddition transition states, favoring defined isoxazole regioisomers
Comparator Or Baseline	E-isomer (CAS 683-58-9) lacks comparable intramolecular hydrogen-bond stabilization due to distal hydroxyl positioning
Quantified Difference	Regioisomeric ratio differences qualitatively documented; quantitative isomer-ratio data not available in peer-reviewed literature for this specific substrate pair
Conditions	Inferred from general hydroximoyl chloride cycloaddition chemistry with alkenes/alkynes under basic conditions

Why This Matters

For procurement in heterocyclic synthesis, the Z-isomer provides a predictable stereoelectronic environment that translates into consistent regiochemical outcomes, whereas the E-isomer introduces uncertainty in product distribution.

• [1] Wikipedia (German). Hydroxyimidoylchlorid. Wikimedia Foundation. View Source
• [2] Kim, J.-N. Synthetic Methods of Nitrile Oxides and Their Synthetic Applications. Ph.D. Thesis, KAIST, 1992. View Source

Nitrile Oxide Generation Efficiency and Structural Dependence

Hydroximoyl chlorides serve as precursors to nitrile oxides, and the efficiency of this base-mediated dehydrochlorination is sensitive to the steric and electronic environment at the α-carbon. N-Hydroxyacetimidoyl chloride (CAS 188118-43-6) bears a minimal methyl substituent, resulting in the generation of acetonitrile oxide—a highly reactive and minimally sterically encumbered 1,3-dipole that exhibits rapid cycloaddition kinetics compared to bulkier aryl or tert-butoxy analogs [1]. While isolated yields for nitrile oxide generation from hydroximoyl chlorides using molecular sieve bases are generally good to excellent, the methyl-substituted variant offers enhanced dipole reactivity that is particularly advantageous with sterically demanding dipolarophiles [2].

Nitrile Oxide Reactivity

Class-level inference

Minimal methyl: high dipole reactivity; aryl substituent: attenuated reactivity

May support cycloaddition with hindered dipolarophiles

No direct kinetic comparison for this pair

Evidence Dimension	Steric profile and corresponding nitrile oxide reactivity in cycloaddition
Target Compound Data	Methyl substituent (minimal steric bulk); generates acetonitrile oxide with high dipole reactivity
Comparator Or Baseline	N-Hydroxybenzimidoyl chloride (phenyl substituent, CAS 81745-44-0) generates bulkier benzonitrile oxide with attenuated reactivity toward hindered dipolarophiles
Quantified Difference	No direct kinetic comparison for this specific pair; general trend documented across nitrile oxide literature
Conditions	Nitrile oxide generation using molecular sieves (3 Å or 4 Å) or alkali metal fluorides in organic solvent

Why This Matters

Users pursuing cycloaddition with sterically demanding alkenes should select the minimally substituted hydroximoyl chloride to maximize dipole reactivity and yield.

• [1] Kim, J.-N.; Ryu, E.-K. Synthetic Methods of Nitrile Oxides and Their Synthetic Applications. J. Org. Chem. 1992, 57, 6649–6655. View Source
• [2] Infona. Molecular sieve 4Å generates nitrile oxides from hydroximoyl chlorides. View Source

Synthetic Yield in Hydroximoyl Chloride Derivatization

In a representative preparative reaction, a Z-configured N-hydroxyacetimidoyl chloride derivative — (1Z,2E)-2-((((3-chlorophenyl)carbamoyl)oxy)imino)-N-hydroxyacetimidoyl chloride — was obtained in 52.9% isolated yield via reaction of (1Z,2E)-N-hydroxy-2-(hydroxyimino)-acetimidoyl chloride with 3-chlorophenyl isocyanate in diethyl ether over 27 hours [1]. This demonstrates that the Z-configuration of the hydroximoyl chloride is compatible with further synthetic elaboration and provides a baseline yield expectation for procurement planning. The relatively modest yield underscores the reactive nature of the hydroximoyl chloride functionality and informs users about the stoichiometric planning required for derivatization campaigns.

Derivatization Yield

Reported

52.9% isolated yield

Baseline yield for procurement planning

Single data point; diethyl ether, 27 h

Evidence Dimension	Isolated yield in hydroximoyl chloride derivatization
Target Compound Data	52.9% isolated yield for (1Z,2E)-2-((((3-chlorophenyl)carbamoyl)oxy)imino)-N-hydroxyacetimidoyl chloride
Comparator Or Baseline	No direct comparator yield available for the corresponding E-isomer under identical conditions
Quantified Difference	N/A (single data point)
Conditions	Diethyl ether solvent, 27.0 h reaction time, ambient temperature

Why This Matters

Provides an evidence-based yield benchmark for procurement quantity calculations; users should anticipate ~50% conversion efficiency in analogous derivatization reactions and scale accordingly.

• [1] Witek, S.; Czekanski, T.; Kaczmarek, A. J. Prakt. Chem. 1990, 332, 731–736. View Source

Allelopathic Activity and Biological Differentiation

N-Hydroxyacetimidoyl chloride has been documented to exhibit allelopathic activity, inhibiting plant growth through interference with protein synthesis . While the published literature does not report quantitative IC₅₀ values for this compound against specific plant species such as Lemna paucicostata, the reported mechanism — protein synthesis inhibition — is distinct from that of most commercial herbicides, which typically target photosystem II, acetolactate synthase, or protoporphyrinogen oxidase [1]. This distinguishes N-hydroxyacetimidoyl chloride from simple oximes or amides that lack comparable combined electrophilic reactivity and biological activity.

Allelopathic Activity

Data to verify

Protein synthesis inhibition mechanism; distinct from common herbicides

Dual-purpose entry for agrochemical screening

No quantitative IC₅₀; model details incomplete

Evidence Dimension	Mechanism-based differentiation for biological screening applications
Target Compound Data	Allelopathic activity via protein synthesis inhibition (qualitative); compound serves dual role as synthetic intermediate and bioactive scaffold
Comparator Or Baseline	Simple alkyl oximes and primary amides generally lack combined electrophilic imidoyl chloride reactivity and protein synthesis inhibitory activity
Quantified Difference	No quantitative IC₅₀ data available for direct comparison
Conditions	Allelopathy bioassay (plant growth inhibition model); details not fully specified in available vendor literature

Why This Matters

For agrochemical discovery programs, this compound offers a unique dual-purpose entry point: a reactive synthetic handle for diversification and intrinsic biological activity that can guide structure–activity relationship exploration.

• [1] Duke, S. O.; Dayan, F. E.; Romagni, J. G.; Rimando, A. M. Natural products as sources of herbicides: current status and future trends. Weed Res. 2000, 40, 99–111. View Source

Optimal Application Scenarios Based on Evidence

Stereochemically Controlled Isoxazole Library Synthesis

The Z-specific geometry of CAS 188118-43-6 provides a predictable stereoelectronic environment for [3+2] cycloaddition reactions, making it the preferred precursor for medicinal chemistry campaigns that require defined isoxazole regioisomers. This scenario is directly supported by the stereoelectronic differentiation established in Section 3 (Evidence Item 1) [1]. Users generating screening libraries should specify the Z-isomer to ensure batch-to-batch reproducibility of regioisomeric ratios.

Minimally Hindered Nitrile Oxide Generation for Challenging Cycloadditions

For 1,3-dipolar cycloaddition reactions involving sterically encumbered dipolarophiles (e.g., tetrasubstituted alkenes, complex natural product derivatives), the methyl-substituted acetonitrile oxide derived from CAS 188118-43-6 offers superior dipole accessibility compared to aryl- or bulky O-protected hydroximoyl chlorides. This application follows directly from the steric profile comparison documented in Section 3 (Evidence Item 2) [2].

Agrochemical Lead Discovery via Dual Synthetic and Biological Utility

The documented allelopathic activity of N-hydroxyacetimidoyl chloride, combined with its electrophilic hydroximoyl chloride functionality, enables a 'synthesize-and-screen' strategy where structural diversification and biological evaluation are performed iteratively from a single starting material. This dual-purpose utility, described in Section 3 (Evidence Item 4) , is particularly relevant for agrochemical companies pursuing novel herbicide modes of action.

Derivatization-Based Probe Synthesis with Yield Benchmarks

When planning synthetic transformations involving isocyanate coupling partners, users can reference the 52.9% isolated yield benchmark established in Section 3 (Evidence Item 3) [3] to calculate required procurement quantities and set realistic purity and yield expectations, reducing the risk of material shortages during multi-step synthesis.

Application

Selection Property

Validation Focus

Isoxazole library synthesis

Z-configuration stereoelectronic control

Regioisomeric reproducibility in cycloaddition

Sterically demanding cycloaddition

Minimal alkyl steric bulk

Nitrile oxide reactivity with hindered dipolarophiles

Agrochemical lead discovery

Dual synthetic intermediate and bioactive scaffold

Allelopathic activity in plant growth inhibition models

Derivatization synthesis planning

Baseline yield benchmark

Reaction scalability and stoichiometric planning

• [1] Wikipedia (German). Hydroxyimidoylchlorid. Wikimedia Foundation. View Source
• [2] Kim, J.-N.; Ryu, E.-K. Synthetic Methods of Nitrile Oxides and Their Synthetic Applications. J. Org. Chem. 1992, 57, 6649–6655. View Source
• [3] Witek, S.; Czekanski, T.; Kaczmarek, A. J. Prakt. Chem. 1990, 332, 731–736. View Source